4-(Piperidin-1-yl)-1,2,5-thiadiazol-3-ol

• IUPAC Name: 4-piperidin-1-yl-1,2,5-thiadiazol-3-one
• InChI: InChI=1S/C7H11N3OS/c11-7-6(8-12-9-7)10-4-2-1-3-5-10/h1-5H2,(H,9,11)
• InChI Key: AAVJZQHWXNHZLD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NSNC2=O
• Molecular Formula: C7H11N3OS
• Molecular Weight: 185.25 g/mol
• CAS RN: 891028-86-7

Description

Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine byproducts showed several important pharmacophoric features and are being utilized in different therapeutic applications. Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Synthesis Analysis

Piperidine is widely used as a building block and reagent in synthesizing organic compounds, including medicinal products. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds.

Chemical Reactions Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread. Today, it can be unequivocally stated that heterocyclic compounds play a significant part in the pharmaceutical industry, and one of the most common in their structure is the piperidine cycle.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific piperidine derivative would depend on its exact molecular structure. For example, 4-(1-piperidinyl)phenylboronic acid has the IUPAC Name 4-(1-piperidinyl)phenylboronic acid.

Scientific Research Applications

Pharmaceutical Applications

Piperidine derivatives, including compounds like “4-(Piperidin-1-yl)-1,2,5-thiadiazol-3-ol”, are known for their wide range of pharmaceutical applications. They are often explored for their potential as therapeutic agents due to their diverse biological activities.

Anticoagulant Effects: Piperidine derivatives have been studied for their anticoagulant effects. .

Radioligand for PET Imaging: Some piperidine derivatives are investigated as radioligands for positron emission tomography (PET) imaging. .

Mechanism of Action

Target of Action

It’s worth noting that piperidine derivatives have been utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .

Mode of Action

Piperidine derivatives have been shown to interact with their targets in a variety of ways, leading to a wide range of biological activities .

Biochemical Pathways

Piperidine derivatives have been shown to exhibit a wide variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread . This suggests that they may have favorable pharmacokinetic properties.

Result of Action

Piperidine derivatives have been shown to exhibit a wide variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Action Environment

The synthesis of piperidine-containing compounds has been widely studied, suggesting that they may be stable under a variety of environmental conditions .

Safety and Hazards

The safety and hazards associated with a specific piperidine derivative would also depend on its exact molecular structure. For example, Piperidine is classified as a flammable liquid and vapor, and it can be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions in the field of piperidine derivatives are promising. Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. This suggests that there is potential for the development of new drugs based on piperidine derivatives.